Cas no 16363-80-7 (2,5-Thiophenedicarboxaldehyde, 3-bromo-)

2,5-Thiophenedicarboxaldehyde, 3-bromo- structure
16363-80-7 structure
Product Name:2,5-Thiophenedicarboxaldehyde, 3-bromo-
CAS No:16363-80-7
MF:C6H3BrO2S
MW:219.055819749832
CID:2842512
PubChem ID:70702382
Update Time:2024-03-01

2,5-Thiophenedicarboxaldehyde, 3-bromo- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Thiophenedicarboxaldehyde, 3-bromo-
    • Inchi: 1S/C6H3BrO2S/c7-5-1-4(2-8)10-6(5)3-9/h1-3H
    • InChI Key: PVOKLAABZAVIJU-UHFFFAOYSA-N
    • SMILES: C1(C=O)SC(C=O)=CC=1Br

Computed Properties

  • Exact Mass: 217.90371g/mol
  • Monoisotopic Mass: 217.90371g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 62.4Ų
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